Cas no 79692-41-4 ( )

• Product Name: &nbsp
• CAS No: 79692-41-4
• MF: C₂₂H₃₉N₃O
• MW: 361.564565896988
• CID: 984820
• PubChem ID: 287057
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-[5-(3-ethyl-1,3-benzothiazol-2-ylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• NSC146448
• AKOS024365857
• n,n-bis(2-cyanoethyl)hexadecanamide
• NSC-146448
• 79692-41-4
• DTXSID001000671
•  

• Inchi： 1S/C22H39N3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-22(26)25(20-15-18-23)21-16-19-24/h2-17,20-21H2,1H3
• InChI Key： VNMKCXLQVGFVDQ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)N(CCC#N)CCC#N

Computed Properties

• Exact Mass: 352.00116
• Monoisotopic Mass: 361.309312876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 60.85